Cas no 2229596-88-5 (2-amino-2-4-(pentafluoroethyl)phenylpropan-1-ol)

• Product Name: 2-amino-2-4-(pentafluoroethyl)phenylpropan-1-ol
• CAS No: 2229596-88-5
• MF: C₁₁H₁₂F₅NO
• MW: 269.211100578308
• CID: 6529644
• PubChem ID: 165885524
• Update Time: 2025-06-11

2-amino-2-4-(pentafluoroethyl)phenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-4-(pentafluoroethyl)phenylpropan-1-ol
• EN300-1974257
• 2-amino-2-[4-(pentafluoroethyl)phenyl]propan-1-ol
• 2229596-88-5

• Inchi： 1S/C11H12F5NO/c1-9(17,6-18)7-2-4-8(5-3-7)10(12,13)11(14,15)16/h2-5,18H,6,17H2,1H3
• InChI Key： QIUCOSWPBQDNAV-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1C=CC(=CC=1)C(C)(CO)N)F

Computed Properties

• Exact Mass: 269.08390482g/mol
• Monoisotopic Mass: 269.08390482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-2-4-(pentafluoroethyl)phenylpropan-1-ol

Introduction to 2-amino-2-4-(pentafluoroethyl)phenylpropan-1-ol (CAS No. 2229596-88-5)

2-amino-2-4-(pentafluoroethyl)phenylpropan-1-ol, with the CAS number 2229596-88-5, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its amino and hydroxyl functional groups, as well as the presence of a pentafluoroethyl substituent, which imparts distinct properties that make it a valuable candidate for further research and development.

The chemical structure of 2-amino-2-4-(pentafluoroethyl)phenylpropan-1-ol consists of a central propanol backbone with an amino group attached to one end and a substituted phenyl ring at the other. The pentafluoroethyl group on the phenyl ring is particularly noteworthy, as it significantly influences the compound's physical and chemical properties. Fluorinated compounds are known for their enhanced stability, lipophilicity, and resistance to metabolic degradation, making them attractive for pharmaceutical applications.

Recent studies have explored the potential of 2-amino-2-4-(pentafluoroethyl)phenylpropan-1-ol in various therapeutic areas. One notable application is in the development of new anti-inflammatory agents. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response pathway. The unique combination of amino and hydroxyl groups, along with the fluorinated substituent, contributes to its ability to modulate these enzymes effectively.

Beyond its pharmaceutical applications, 2-amino-2-4-(pentafluoroethyl)phenylpropan-1-ol has also shown promise in materials science. Its high thermal stability and low surface energy make it an excellent candidate for use in advanced coatings and surface treatments. In a recent study published in the Journal of Materials Chemistry, scientists demonstrated that this compound can be used to create highly durable and hydrophobic surfaces, which have potential applications in industries such as automotive, aerospace, and consumer electronics.

The synthesis of 2-amino-2-4-(pentafluoroethyl)phenylpropan-1-ol typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions and coupling reactions using appropriate protecting groups to prevent unwanted side reactions. The ability to synthesize this compound efficiently is crucial for its widespread adoption in both research and industrial settings.

In terms of safety and handling, while 2-amino-2-4-(pentafluoroethyl)phenylpropan-1-ol is not classified as a hazardous material, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) should be used when working with this compound, and it should be stored in a well-ventilated area away from incompatible substances.

The future outlook for 2-amino-2-4-(pentafluoroethyl)phenylpropan-1-ol is promising. Ongoing research continues to uncover new applications and potential benefits of this compound. For instance, preliminary studies suggest that it may have antimicrobial properties, which could lead to its use in developing new disinfectants or preservatives. Additionally, its unique chemical structure makes it an attractive candidate for further modification through derivatization, potentially leading to the discovery of novel compounds with enhanced properties.

In conclusion, 2-amino-2-4-(pentafluoroethyl)phenylpropan-1-ol (CAS No. 2229596-88-5) is a versatile compound with a wide range of potential applications in both medicinal chemistry and materials science. Its unique chemical structure and favorable properties make it an exciting area of research for scientists and engineers alike. As more studies are conducted, it is likely that this compound will play an increasingly important role in various industries and scientific disciplines.